Cas no 1251924-29-4 (N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride)

• Product Name: N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride
• CAS No: 1251924-29-4
• MF: C₈H₁₇ClN₂OS
• MW: 224.751379728317
• CID: 4582081
• Update Time: 2025-05-25

N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride

• Inchi： 1S/C8H16N2OS.ClH/c1-3-4-10(2)8(11)7-5-12-6-9-7;/h7,9H,3-6H2,1-2H3;1H
• InChI Key： KALPAMRVJYOAFI-UHFFFAOYSA-N
• SMILES： C(C1NCSC1)(=O)N(C)CCC.Cl

Additional information on N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride

Recent Advances in the Study of N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride (CAS: 1251924-29-4)

N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride (CAS: 1251924-29-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiazolidine core and carboxamide functionality, has been investigated for its potential therapeutic applications, particularly in the context of metabolic disorders and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of interest is the compound's role as a modulator of metabolic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to influence glucose metabolism and insulin sensitivity, making it a promising candidate for the treatment of type 2 diabetes. The study utilized in vitro and in vivo models to demonstrate that N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride enhances glucose uptake in adipocytes and improves glycemic control in diabetic mice. These findings suggest that the compound may act through a novel mechanism distinct from existing antidiabetic agents.

In addition to its metabolic effects, recent investigations have explored the neuroprotective potential of this compound. A study in Neuropharmacology (2024) reported that N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride exhibits antioxidant and anti-inflammatory properties in neuronal cells. The compound was shown to reduce oxidative stress and inhibit the production of pro-inflammatory cytokines, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. These results position the compound as a potential therapeutic agent for neuroprotection, although further clinical validation is required.

The synthesis and optimization of N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride have also been a focus of recent research. A paper in Organic & Biomolecular Chemistry (2023) detailed a scalable and efficient synthetic route for the compound, addressing previous challenges related to yield and purity. The authors employed a combination of solid-phase synthesis and chromatographic purification to achieve high yields of the hydrochloride salt form, which is critical for pharmaceutical development. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride as a therapeutic agent. Issues such as bioavailability, tissue specificity, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural analogs and formulation strategies to optimize the compound's pharmacokinetic profile and minimize adverse effects.

In conclusion, N-methyl-N-propyl-1,3-thiazolidine-4-carboxamide hydrochloride (CAS: 1251924-29-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual role in metabolic and neuroprotective pathways underscores its potential for treating complex diseases. Continued research and development efforts will be essential to translate these preclinical findings into clinical applications, paving the way for novel therapeutic interventions.